Cas no 899984-98-6 (2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide)
2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-(3-methylphenoxy)-
- 2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide
-
- Inchi: 1S/C18H17N3O3/c1-12-5-4-6-13(9-12)24-11-17(22)19-10-16-14-7-2-3-8-15(14)18(23)21-20-16/h2-9H,10-11H2,1H3,(H,19,22)(H,21,23)
- InChI Key: KYFGZFFHJUZUIL-UHFFFAOYSA-N
- SMILES: C(NCC1C2=C(C=CC=C2)C(=O)NN=1)(=O)COC1=CC=CC(C)=C1
2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2758-0100-2μmol |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2758-0100-5μmol |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-0100-10μmol |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-0100-1mg |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2758-0100-2mg |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2758-0100-3mg |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-0100-4mg |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2758-0100-5mg |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-0100-10mg |
2-(3-methylphenoxy)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide |
899984-98-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide
Comprehensive Overview of 2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide (CAS No. 899984-98-6)
In the realm of pharmaceutical and chemical research, 2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide (CAS No. 899984-98-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's phthalazin-1-yl core and methylphenoxy side chain contribute to its distinctive properties, making it a subject of ongoing scientific exploration.
Recent trends in biomedical research highlight a growing focus on small-molecule inhibitors and targeted therapies, areas where 2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide may play a role. Researchers are particularly interested in its potential interactions with enzyme targets and its pharmacokinetic profile. The compound's acetamide moiety is a common pharmacophore in medicinal chemistry, often associated with enhanced bioavailability and target binding affinity.
The synthesis of CAS No. 899984-98-6 involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control of reaction conditions. Analytical characterization typically employs advanced instrumentation such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's purity and structural integrity, which are crucial for reliable research outcomes.
From a therapeutic perspective, the 4-oxo-3,4-dihydrophthalazin-1-yl scaffold present in this compound has been investigated for various biological activities. Current literature suggests potential applications in inflammation modulation and cellular signaling pathways. However, it's important to note that these potential applications remain in the preclinical research phase, with extensive studies needed to evaluate efficacy and safety profiles.
In the context of drug discovery, researchers are particularly interested in the structure-activity relationship (SAR) of this compound. The 3-methylphenoxy substituent may influence the molecule's lipophilicity and membrane permeability, critical factors in drug development. Computational chemistry approaches, including molecular docking and QSAR modeling, are frequently employed to predict and optimize these properties.
The pharmaceutical industry's shift toward precision medicine has increased demand for specialized compounds like 2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide. Its potential as a lead compound for further optimization makes it valuable in hit-to-lead campaigns. Additionally, the growing interest in fragment-based drug design positions this molecule as an interesting candidate for library development.
From a chemical biology perspective, the compound's ability to interact with biological targets while maintaining structural stability makes it suitable for probe development in mechanistic studies. Researchers are exploring its use in chemical biology tools to elucidate complex biological processes, particularly those involving protein-protein interactions and post-translational modifications.
Quality control in the production of CAS No. 899984-98-6 requires stringent analytical method validation to ensure batch-to-batch consistency. The compound's stability under various storage conditions is an important consideration for research applications. Proper handling and storage protocols, including protection from moisture and light, are essential to maintain its integrity.
The scientific community continues to investigate the full potential of 2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide, with particular attention to its molecular interactions and biological effects. As research progresses, this compound may contribute to the development of novel therapeutic agents or serve as a valuable tool in biochemical research.
In conclusion, 899984-98-6 represents an intriguing chemical entity with multiple potential applications in pharmaceutical research. Its complex structure offers numerous opportunities for medicinal chemistry optimization, while its biological properties warrant further investigation. As the field of drug discovery evolves, compounds like this will continue to play a vital role in advancing our understanding of disease mechanisms and therapeutic interventions.
899984-98-6 (2-(3-methylphenoxy)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)